Cas no 1249033-96-2 (5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1249033-96-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4581054
• PubChem ID: 62233537
• Update Time: 2025-06-12

5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C9H9N3O3/c1-5-7(9(13)14)11-8(15-5)6-3-10-12(2)4-6/h3-4H,1-2H3,(H,13,14)
• InChI Key： JAZHJDWLDRGMBW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)N=C1C1=CN(C)N=C1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 447.7±55.0 °C at 760 mmHg
• Flash Point: 224.5±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1249033-96-2)

5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1249033-96-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid features a 1,3-oxazole ring substituted with a methyl group at the 5-position and a 1-methylpyrazolyl moiety at the 2-position. The carboxylic acid functional group at the 4-position further enhances its reactivity and potential for forming various derivatives. This combination of functional groups provides a robust platform for exploring its pharmacological properties and developing novel therapeutic agents.

Recent studies have highlighted the potential of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research in 2023 demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid could be a valuable lead compound for developing new anticancer drugs.

The synthesis of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of an appropriate nitrile with an aldehyde or ketone to form an intermediate imine, which is then cyclized to form the oxazole ring. The carboxylic acid group can be introduced through subsequent reactions such as hydrolysis or esterification. Recent advancements in green chemistry have led to more environmentally friendly and cost-effective methods for synthesizing this compound, making it more accessible for large-scale production.

The pharmacokinetic properties of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 5-methyl-2-(1-methyl-1H-pyrazol-4-y l)-1,3 -oxazole -4 -carbox yli c aci d (CAS No. 1249033 -96 -2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover additional uses and optimize its therapeutic potential.